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Compound of Interest

4-Isopropylphenyl Diphenyl
Phosphate-d10

Cat. No.: B15557040

Compound Name:

This technical guide provides a comprehensive overview of the safety data available for 4-
Isopropylphenyl Diphenyl Phosphate-d10. The information presented is primarily based on
the safety data sheets (SDS) of the non-deuterated analogue, 4-Isopropylphenyl Diphenyl
Phosphate, and related organophosphate compounds, as a specific SDS for the deuterated
version is not readily available. It is intended for researchers, scientists, and professionals in
drug development who may be handling this compound.

Section 1: Chemical Identification and Physical
Properties

4-Isopropylphenyl Diphenyl Phosphate-d10 is a deuterated version of 4-Isopropylphenyl
Diphenyl Phosphate. The primary difference is the replacement of ten hydrogen atoms with
deuterium. This isotopic labeling is typically used in analytical studies, such as mass
spectrometry, to trace the compound's metabolic fate or environmental distribution. The safety
profile of the deuterated compound is expected to be very similar to its non-deuterated
counterpart.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C21H11D1004P [1]
Molecular Weight 378.42 g/mol [1]

Viscous light yellow liquid or
Appearance ) ) [2].[3]
off-white powder/solid

Odor Odorless [41.[3]
Solubility Insoluble in water. [2]
Flash Point > 200 °F (> 93.3 °C) [2]
Vapor Pressure 0.00000035 mmHg [2]

log Kow (Octanol/Water
" - 5.31 [2]
Partition Coefficient)

Unlabelled CAS Number 55864-04-5 [11[5]

Section 2: Hazard Identification and Classification

The hazard classification for 4-Isopropylphenyl Diphenyl Phosphate can vary depending on the
specific isomeric mixture and purity. Some sources classify it as non-hazardous, while others
indicate potential for skin and eye irritation, and chronic aquatic toxicity.[6] For mixtures
containing related compounds, more severe hazards such as acute toxicity and flammability
may be listed.

Table 2: GHS Hazard Classification (for related compounds)
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Hazard . .
Hazard Class Signal Word Pictogram Reference
Statement
H302, H312,
Acute Toxicity H332: Harmful if GHSO07
(Oral, Dermal, swallowed, in Warning (Exclamation [7]
Inhalation) contact with skin Mark)
or if inhaled
H319: Causes GHSO07
Eye Irritation serious eye Warning (Exclamation [7]
irritation Mark)
H413: May
) ] cause long
Chronic Aquatic ]
o lasting harmful - - [8]
Toxicity

effects to aquatic

life

It is important to note that the neurotoxicity of isopropylated triphenyl phosphates is associated
with ortho-isomers. Studies on p-isopropylphenyl diphenyl phosphate (the non-deuterated
analog of the topic compound) have shown that it did not produce organophosphate-induced
delayed neurotoxicity (OPIDN) in hens. However, commercial formulations may contain various
isomers, some of which could be neurotoxic.

Section 3: Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure safety in a laboratory
setting.

3.1 Personal Protective Equipment (PPE)

A diagram illustrating the recommended personal protective equipment is provided below.
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Researcher

Handling 4-Isopropylphenyl
Diphenyl Phosphate-d10

Personal Protective Equipment (PPE)

Safety Goggles/Face Shield Chemical-Resistant Gloves Lab Coat/Protective Clothing Respirator (if dusts/aerosols are generated)

Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment for handling the compound.
3.2 Handling Procedures
» Handle in a well-ventilated place, preferably in a chemical fume hood.[9]
e Avoid contact with skin and eyes.[9]
* Avoid the formation of dust and aerosols.[9]
+ Use non-sparking tools and prevent fire caused by electrostatic discharge.[9]
e Do not eat, drink, or smoke when using this product.[7]
e Wash hands thoroughly after handling.[7]
3.3 Storage Conditions
« Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

» Keep away from heat sources and incompatible materials.[7]
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Section 4: Emergency Procedures

In case of accidental exposure or spillage, the following procedures should be followed.

4.1 First-Aid Measures

Table 3: First-Aid Measures

Exposure Route

First-Aid Procedure

Reference

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Consult a

physician.

[8]

Skin Contact

Take off immediately all
contaminated clothing. Rinse

skin with water/shower.

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.

[4]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.

[4]

4.2 Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[4]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[9]
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4.3 Accidental Release Measures

The logical workflow for handling a spill is outlined in the diagram below.

(Evacuate Area)

(Ensure Adequate VentilatiorD

'

(Wear Appropriate PPE)

'

@ontain Spill with Inert MateriaD

@ollect and Place in a Suitable Container for Disposa
(Clean Spill Area)

@ispose of Waste According to Regulationg

=

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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